Cas no 13545-04-5 (2,3-Dimethylsuccinic Acid)

2,3-Dimethylsuccinic Acid is a dicarboxylic acid with a branched alkyl structure, offering enhanced steric and electronic properties compared to linear analogs. Its rigid molecular framework makes it useful as a chiral building block in organic synthesis, catalyst design, and pharmaceutical intermediates. The compound exhibits good solubility in polar solvents and stability under standard conditions.

2,3-Dimethylsuccinic Acid structure

Product Name:2,3-Dimethylsuccinic Acid

CAS No:13545-04-5

MF:C₆H₁₀O₄

MW:146.141202449799

MDL:MFCD00002657

CID:139550

PubChem ID:11848

Update Time:2025-06-17

2,3-Dimethylsuccinic Acid Chemical and Physical Properties

Names and Identifiers

- 2,3-dimethyl succinic acid
- Butanedioic acid,2,3-dimethyl-
- 2,2'-dimethylsuccinic acid
- 2,3-Butanedicarboxylic acid
- 2,3-Dimethyl-Butanedioic Acid
- 2,3-dimethylsuccinimid acid
- meso-2,3-dimethylsuccinic acid
- Succinic acid,2,3-dimethyl
- 2,3-Dimethylbutanedioic acid
- Succinic acid, 2,3-dimethyl-
- alpha,beta-Dimethylsuccinic acid
- ALPHA,ALPHA'-DIMETHYLSUCCINIC ACID
- 2,3-Dimethylsuccinic acid, mixture of DL and meso
- 2,3-DIMETHYLSUCCINIC ACID
- Butanedioic acid, 2,3-dimethyl-
- 2,3-Dimethylsuccinic acid >=99%
- 2,3-Dimethylsuccinic acid,99%,mixture of DL and meso
- EINECS 236-915-9
- Butanedioic acid,3-dimethyl-
- AKOS006223731
- F3732904-C1E2-4B5F-BB1B-954B2582E062
- Butanedioic acid,3-dimethyl-, (R*,S*)-
- (-)-2,3-Dimethylsuccinic acid
- DTXSID40871958
- EINECS 210-163-1
- 57694-62-9
- (-)-2,3-Dimethylbutanedioic acid
- 608-39-9
- NSC41215
- NSC 41215
- InChI=1/C6H10O4/c1-3(5(7)8)4(2)6(9)10/h3-4H,1-2H3,(H,7,8)(H,9,10
- 13545-04-5
- 2,3-Dimethylsuccinic acid, >=99%
- NS00043621
- EN300-85056
- Z1205493640
- Racemic-2,3-dimethyl-butanedioic acid
- (R*,S*)-2,3-Dimethylsuccinic acid
- SB47808
- NSC-41215
- .alpha.,.beta.-Dimethylsuccinic acid
- CHEBI:167506
- FT-0716862
- 2,3-DIMETHYLSUCCINICACID
- meso-2,3-Dimethyl-butanedioic acid
- NSC400523
- erythro-2,3-Dimethylsuccinic acid
- Butanedioic acid,3-dimethyl-, [R-(R*,S*)]-
- NSC-400523
- CS-0217793
- BB 0262731
- Succinic acid,3-dimethyl-, meso-
- F83083
- SCHEMBL83830
- Succinic acid,3-dimethyl-, erythro-meso-
- FT-0632534
- Polymaleic Acid (Aqueous Solution)
- NSC 400523
- J-006701
- Succinic acid,3-dimethyl-
- (2r,3r)-2,3-dimethylsuccinic acid
- DB-053721
- 5866-39-7
- 2,3-Dimethylsuccinic Acid
- MDL： MFCD00002657
- Inchi： 1S/C6H10O4/c1-3(5(7)8)4(2)6(9)10/h3-4H,1-2H3,(H,7,8)(H,9,10)
- InChI Key： KLZYRCVPDWTZLH-UHFFFAOYSA-N
- SMILES： OC(C(C)C(C(=O)O)C)=O

Computed Properties

Exact Mass: 146.05800
Monoisotopic Mass: 146.058
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.4
Topological Polar Surface Area: 74.6A^2

Experimental Properties

Color/Form: Not available
Density: 1.4528 (rough estimate)
Melting Point: 118-122 °C
Boiling Point: 311.39°C (rough estimate)
Flash Point: 114.4°C
Refractive Index: 1.4328 (estimate)
PSA: 74.60000
LogP: 0.42780
Solubility: Not available

2,3-Dimethylsuccinic Acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S24/25

2,3-Dimethylsuccinic Acid Customs Data

HS CODE：2917190090
Customs Data：

China Customs Code:
2917190090

Overview:

2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

Summary:

2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,3-Dimethylsuccinic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	D186201-1G	2,3-Dimethylsuccinic Acid	13545-04-5		1g	¥701.3	2023-11-09
TRC	D480345-25mg	2,3-Dimethylsuccinic Acid	13545-04-5		25mg	$ 50.00	2022-06-05
TRC	D480345-50mg	2,3-Dimethylsuccinic Acid	13545-04-5		50mg	$ 65.00	2022-06-05
TRC	D480345-250mg	2,3-Dimethylsuccinic Acid	13545-04-5		250mg	$ 80.00	2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D923529-1g	2,3-Dimethylsuccinic acid	13545-04-5	99%	1g	￥423.90	2022-01-10
Apollo Scientific	OR939184-1g	2,3-Dimethylsuccinic acid	13545-04-5	95%	1g	£140.00	2025-02-20
Apollo Scientific	OR939184-5g	2,3-Dimethylsuccinic acid	13545-04-5	95%	5g	£530.00	2025-02-20
Enamine	EN300-85056-0.05g	2,3-dimethylbutanedioic acid	13545-04-5	95.0%	0.05g	$19.0	2025-02-21
Enamine	EN300-85056-0.1g	2,3-dimethylbutanedioic acid	13545-04-5	95.0%	0.1g	$22.0	2025-02-21
Enamine	EN300-85056-0.25g	2,3-dimethylbutanedioic acid	13545-04-5	95.0%	0.25g	$32.0	2025-02-21

2,3-Dimethylsuccinic Acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:13545-04-5)2,3-二甲基丁二酸

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Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:50

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2,3-Dimethylsuccinic Acid Related Literature

1. The role of alkoxy radicals in the heterogeneous reaction of two structural isomers of dimethylsuccinic acid

Chiu Tung Cheng,Man Nin Chan,Kevin R. Wilson Phys. Chem. Chem. Phys. 2015 17 25309
2. Synthesis of (3S*,4R*,6E,10Z?)-3,4,7,11-tetramethyltrideca-6,10-dienal (faranal) using stereospecific 1,4-cis-hydrogenation of conjugated double bonds

Andrei A. Vasil’ev,Lars Engman,Edward P. Serebryakov J. Chem. Soc. Perkin Trans. 1 2000 2211
3. The first water-based synthesis of Ce(iv)-MOFs with saturated chiral and achiral C4-dicarboxylate linkers

Jannick Jacobsen,Bastian Achenbach,Helge Reinsch,Simon Smolders,Florian-David Lange,Gernot Friedrichs,Dirk De Vos,Norbert Stock Dalton Trans. 2019 48 8433
4. Double asymmetric hydrogenation of conjugated dienes catalysed by ruthenium binap complexes

Hitoshi Muramatsu,Hiroyuki Kawano,Youichi Ishii,Masahiko Saburi,Yasuzo Uchida J. Chem. Soc. Chem. Commun. 1989 769
5. Synthesis of β-nitro ketones from geminal bromonitroalkanes and silyl enol ethers by visible light photoredox catalysis

Haoying Cao,Shanshan Ma,Yanhong Feng,Yawen Guo,Peng Jiao Chem. Commun. 2022 58 1780

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:13545-04-5)2,3-二甲基丁二酸

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

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